2-[2-ethoxy(methylsulfonyl)anilino]-N-[4-(4-morpholinylsulfonyl)phenyl]acetamide

• Molecular Formula: C21H27N3O7S2
• Molecular Weight: 497.6 g/mol
• IUPAC Name: 2-(2-ethoxy-N-methylsulfonylanilino)-N-(4-morpholin-4-ylsulfonylphenyl)acetamide
• InChI: InChI=1S/C21H27N3O7S2/c1-3-31-20-7-5-4-6-19(20)24(32(2,26)27)16-21(25)22-17-8-10-18(11-9-17)33(28,29)23-12-14-30-15-13-23/h4-11H,3,12-16H2,1-2H3,(H,22,25)
• InChI Key: CKPZZIVFZHAPAL-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC=C1N(CC(=O)NC2=CC=C(C=C2)S(=O)(=O)N3CCOCC3)S(=O)(=O)C

Description

2-[2-ethoxy(methylsulfonyl)anilino]-N-[4-(4-morpholinylsulfonyl)phenyl]acetamide, also known as EMA401, is a small molecule drug that has gained attention in the scientific community for its potential as a treatment for chronic pain.

Mechanism of Action

2-[2-ethoxy(methylsulfonyl)anilino]-N-[4-(4-morpholinylsulfonyl)phenyl]acetamide acts as a selective inhibitor of the angiotensin II type 2 receptor (AT2R). The AT2R is expressed in the peripheral nervous system and has been shown to play a role in pain modulation. By inhibiting the AT2R, this compound reduces the transmission of pain signals in the nervous system.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. In preclinical studies, this compound has been shown to reduce the expression of pro-inflammatory cytokines and increase the expression of anti-inflammatory cytokines. In addition, this compound has been shown to reduce the activation of glial cells, which play a role in pain signaling.

Advantages and Limitations for Lab Experiments

2-[2-ethoxy(methylsulfonyl)anilino]-N-[4-(4-morpholinylsulfonyl)phenyl]acetamide has several advantages for lab experiments. It is a small molecule drug, which makes it easy to synthesize and administer. In addition, it has been shown to be effective in preclinical models of pain, which makes it a promising candidate for further research.
One limitation of this compound is that it has only been tested in a limited number of clinical trials. In addition, its mechanism of action is not fully understood, which makes it difficult to predict its efficacy in different types of pain.

Future Directions

There are several future directions for research on 2-[2-ethoxy(methylsulfonyl)anilino]-N-[4-(4-morpholinylsulfonyl)phenyl]acetamide. One area of interest is the development of new formulations of the drug that can be administered in different ways, such as topical application or injection. In addition, further research is needed to understand the mechanism of action of this compound and its potential for use in different types of pain. Finally, more clinical trials are needed to determine the safety and efficacy of this compound in humans.

Synthesis Methods

2-[2-ethoxy(methylsulfonyl)anilino]-N-[4-(4-morpholinylsulfonyl)phenyl]acetamide is synthesized through a multi-step process involving the reaction of various reagents. The first step involves the reaction of 2-ethoxyaniline with methylsulfonyl chloride to form 2-ethoxy(methylsulfonyl)aniline. This compound is then reacted with 4-(4-morpholinylsulfonyl)phenylacetic acid to form this compound.

Scientific Research Applications

2-[2-ethoxy(methylsulfonyl)anilino]-N-[4-(4-morpholinylsulfonyl)phenyl]acetamide has been studied extensively for its potential as a treatment for chronic pain. It has been shown to be effective in preclinical models of neuropathic pain, inflammatory pain, and osteoarthritic pain. In addition, this compound has been shown to be effective in reducing pain in human clinical trials.